N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-2-carboxamide
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Overview
Description
The compound “N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-2-carboxamide” is a complex organic molecule that contains several functional groups, including a carboxamide group, a thiazole ring, a benzothiazole ring, and a dichlorophenyl group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the thiazole and benzothiazole rings, followed by the introduction of the dichlorophenyl group and the carboxamide group. Unfortunately, without specific literature or patents on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, would be quite complex. The presence of multiple rings (thiazole and benzothiazole) would likely result in a rigid structure. The dichlorophenyl group could potentially participate in π-π stacking interactions, which could influence the compound’s behavior in a biological context .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its complex structure. For example, the presence of multiple aromatic rings and a carboxamide group could potentially result in significant polarity, which could influence its solubility in various solvents .Scientific Research Applications
Synthesis of Key Intermediates for Herbicides
This compound is used in the synthesis of key intermediates for the production of important triazolinone herbicides like Sulfentrazone . The nitration process of this compound is a crucial step in the synthesis of these herbicides .
Microreactor Applications
The compound is used in microreactor systems for continuous nitration processes . The use of continuous flow microreactors improves reaction efficiency and achieves higher yields .
Anticonvulsant Activity Evaluation
The compound has been synthesized and evaluated for its anticonvulsant activity . This was done using a PTZ-induced seizures model in mice .
Affinity to GABAergic Biotargets
The compound has been studied for its affinity to GABAergic biotargets . This research could potentially lead to the development of new treatments for neurological disorders .
Proton-Induced Fission Research
Although not directly related to the compound, the term “Oprea1_747241” appears in research related to proton-induced fission of 238U . This research is important for understanding nuclear reactions and the production of radioisotopes .
Neutrino Oscillation Studies
Again, while not directly related to the compound, the term “Oprea1_747241” appears in research related to neutrino oscillations . This research is crucial for understanding the properties of neutrinos, fundamental particles in physics .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various enzymes and receptors in the body .
Mode of Action
A receptor is a cellular component that the drugs bind to and produce cellular action . Therefore, it can be inferred that Oprea1_747241 likely interacts with its targets, leading to changes in cellular function.
Biochemical Pathways
It is known that drugs can affect various biochemical pathways, leading to downstream effects . For instance, some drugs can inhibit the biosynthesis of prostaglandins, which are involved in inflammation and pain .
Pharmacokinetics
It is generally understood that these properties significantly impact a drug’s bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a drug like Oprea1_747241. Factors such as temperature, pH, and the presence of other substances can affect how a drug interacts with its targets and its overall effectiveness .
Future Directions
The potential biological activity of this compound could make it a subject of interest for future research, particularly in the field of medicinal chemistry. Further studies could focus on elucidating its mechanism of action, optimizing its structure for increased activity or selectivity, and assessing its toxicity and pharmacokinetic properties .
properties
IUPAC Name |
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9Cl2N3OS2/c18-9-5-6-10(11(19)7-9)13-8-24-17(21-13)22-15(23)16-20-12-3-1-2-4-14(12)25-16/h1-8H,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIEWKTWDUDKDRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C(=O)NC3=NC(=CS3)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9Cl2N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-2-carboxamide |
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